Cas no 398-23-2 (4,4'-Difluorobiphenyl)

4,4'-Difluorobiphenyl structure
4,4'-Difluorobiphenyl structure
4,4'-Difluorobiphenyl
398-23-2
C12H8F2
190.1887
MFCD00000349
37224
24893326

4,4'-Difluorobiphenyl Properties

Names and Identifiers

    • 4,4'-Difluoro-1,1'-biphenyl
    • 4,4'-Difluorobiphenyl
    • 1-fluoro-4-(4-fluorophenyl)benzene
    • 4,4'-Difluorobiphenyl Solution
    • 4,4‘-Difluorobiphenyl
    • 4,4-Difluorobiphenyl
    • 4,4'-Difluorodiphenyl
    • 1,1'-Biphenyl, 4,4'-difluoro-
    • 4,4-Difluoro-1,1-biphenyl
    • PZDAAZQDQJGXSW-UHFFFAOYSA-N
    • O0694GMK81
    • 4-fluoro-1-(4-fluorophenyl)benzene
    • NSC4173
    • PubChem2016
    • 4,4'-Difluorobipheny
    • Biphenyl,4'-difluoro-
    • 4,4''-Difluorobiphenyl
    • 4,4\\'-Difluorobiphenyl
    • 1, 4,4'-difluoro-
    • FF-PCB-0P
    • Biphenyl, 4,4'-difluoro-
    • P,P'-DIFLUOROBIPHENYL
    • 1,1’-biphenyl,4,4’-difluoro-
    • 4,4’-difluoro-1,1’-diphenyl
    • p,p’-difluorobiphenyl
    • 4,4'-Difluorobiphenyl,99%
    • Biphenyl, 4,4'-difluoro- (6CI,7CI,8CI); 4,4'-Difluoro-1,1'-biphenyl; 4,4'-Difluorobiphenyl; 4,4'-Difluorodiphenyl; NSC 4173; p,p'-Difluorobiphenyl
    • CS-M2784
    • AM61524
    • PS-8377
    • MFCD00000349
    • 4,4'-difluoro-biphenyl
    • NSC-4173
    • Q27285154
    • 4,4'-Difluoro-1,1'-biphenyl #
    • 4,4'-Difluorobiphenyl, 97%
    • W-106402
    • AI3-19148
    • 4,4/'-Difluorobiphenyl
    • NSC 4173
    • AKOS005255096
    • D2181
    • NS00043139
    • UNII-O0694GMK81
    • SCHEMBL197346
    • FT-0617048
    • 4,4'-DIFLUORODIPHENYL [MI]
    • 1-fluoro-4-(4-fluorophenyl)-benzene
    • DTXSID20192870
    • PZDAAZQDQJGXSW-UHFFFAOYSA-
    • 4,4'-Difluorobiphenyl 2000 microg/mL in Acetone
    • EINECS 206-910-6
    • 398-23-2
    • InChI=1/C12H8F2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
    • STL453629
    • +Expand
    • MFCD00000349
    • PZDAAZQDQJGXSW-UHFFFAOYSA-N
    • 1S/C12H8F2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
    • FC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])F
    • 2044699

Computed Properties

  • 190.05900
  • 0
  • 2
  • 1
  • 190.059
  • 14
  • 145
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.5
  • nothing
  • 0
  • 0

Experimental Properties

  • 3.63180
  • 0.00000
  • 3149
  • 1.5678 (estimate)
  • Insoluble
  • 255°C
  • 88.0 to 91.0 deg-C
  • 254-255°C
  • Not available
  • Not available
  • 1.2470 (rough estimate)

4,4'-Difluorobiphenyl Security Information

  • GHS07 GHS07
  • 3
  • 9
  • S26-S36-S37/39
  • II
  • II
  • R36/37/38
  • 9
  • Xi Xi
  • UN 3152 9/PG 2
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • II
  • 36/37/38
  • Warning
  • 9

4,4'-Difluorobiphenyl Customs Data

  • 29039990

4,4'-Difluorobiphenyl Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0034BE-1g
4,4'-Difluoro-1,1'-biphenyl
398-23-2 98%
1g
$15.00 2024-05-03
A2B Chem LLC
AB44762-1g
4,4'-Difluorobiphenyl
398-23-2 98%
1g
$14.00 2024-04-20
Aaron
AR0034JQ-1g
4,4'-Difluoro-1,1'-biphenyl
398-23-2 98%
1g
$6.00
abcr
AB141737-5 g
4,4'-Difluorobiphenyl, 98%; .
398-23-2 98%
5g
€110.40 2023-05-09
Alichem
A011011797-250mg
4,4'-Difluorobiphenyl
398-23-2 97%
250mg
$480.00 2023-09-02
Ambeed
A687762-1g
4,4-Difluoro-1,1-biphenyl
398-23-2 98%
1g
$18.0 2024-07-19
Apollo Scientific
PC2750-1g
4,4'-Difluorobiphenyl
398-23-2 97%
1g
£13.00 2024-05-25
Chemenu
CM342958-5g
4,4'-Difluorobiphenyl
398-23-2 95%+
5g
$75
Cooke Chemical
A3267812-1G
4,4'-Difluorobiphenyl
398-23-2 98%
1g
RMB 159.20 2023-09-07
eNovation Chemicals LLC
D397531-5g
4,4-Difluorobiphenyl
398-23-2 97%
5g
$185 2022-09-09

4,4'-Difluorobiphenyl Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:(Me3Si)2NH •Na, C:13462-90-3, C:5456-63-3, S:Me2CHOH, S:THF, 30 min, 80°C
Reference
Microwave-Assisted Suzuki-Miyaura Cross Coupling using Nickel as Catalyst to Rapidly Access to 3-Arylazetidine
By Dequirez, Geoffroy et al, ChemistrySelect, 2017, 2(28), 8841-8846

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide ,  Palladate(2-), bis[bis(1,1-dimethylethyl)phosphinito-κP]dichloro-, hydrogen (1:2… Solvents: Water ;  21 h, reflux
Reference
POPd/TBAB co-catalyzed Suzuki cross-coupling reaction of heteroaryl chlorides/bromides with 4-fluorophenylboronic acid in water
Li, Ben; Zhang, Zhiqiang, Journal of the Iranian Chemical Society, 2016, 13(4), 637-644

4,4'-Difluorobiphenyl Raw materials

4,4'-Difluorobiphenyl Preparation Products

4,4'-Difluorobiphenyl Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:398-23-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:398-23-2)
TANG SI LEI
15026964105
2881489226@qq.com

4,4'-Difluorobiphenyl Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:398-23-2)4,4'-Difluorobiphenyl
A824750
99%
100g
409.0